2-(2-chlorophenyl)-N-(2-ethoxyphenyl)acetamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-2-20-15-10-6-5-9-14(15)18-16(19)11-12-7-3-4-8-13(12)17/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: HQYIBYGZLZPKCD-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC=CC=C2Cl

Description

2-(2-chlorophenyl)-N-(2-ethoxyphenyl)acetamide, commonly known as Acetaminophen, is a widely used analgesic and antipyretic drug. It is a non-opioid pain reliever that is commonly used for the treatment of mild to moderate pain, fever, and headaches. Acetaminophen is one of the most commonly used drugs in the world, with over 25 billion doses sold annually.

Mechanism of Action

Acetaminophen works by inhibiting the production of prostaglandins, which are chemicals that cause pain and inflammation in the body. It does this by blocking the action of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins.
Biochemical and Physiological Effects:
Acetaminophen has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and fever, as well as to have anti-inflammatory properties. Acetaminophen has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain conditions such as cancer.

Advantages and Limitations for Lab Experiments

Acetaminophen is a widely used drug that is readily available and relatively inexpensive. It is also easy to administer and has a low risk of side effects. However, one limitation of Acetaminophen is that it has a relatively short half-life, which means that it may not be effective for long periods of time.

Future Directions

There are a number of potential future directions for research on Acetaminophen. One area of interest is the development of new formulations of the drug that are more effective or have fewer side effects. Another area of interest is the study of the potential use of Acetaminophen in the treatment of other conditions, such as cancer pain or osteoarthritis. Finally, there is also interest in the development of new drugs that work through similar mechanisms as Acetaminophen, but with improved efficacy or fewer side effects.

Synthesis Methods

The synthesis of Acetaminophen involves the reaction of 4-chloroacetanilide with ethoxybenzene in the presence of a catalyst such as copper. The reaction takes place in a solvent such as acetic anhydride or acetic acid, and the resulting product is then purified through recrystallization.

Scientific Research Applications

Acetaminophen has been extensively studied for its analgesic and antipyretic properties. It is commonly used in clinical trials as a control drug to test the efficacy of new pain relievers. Acetaminophen has also been studied for its potential use in the treatment of other conditions, such as osteoarthritis and cancer pain.